Cas no 121405-36-5 (1H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-(4-methylphenyl)-)

1H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-(4-methylphenyl)- is a heterocyclic compound featuring a pyrrolopyrimidine core substituted with an amino group at the 4-position and a 4-methylphenyl moiety at the 5-position. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or nucleoside analogs. The compound's rigid aromatic system enhances binding affinity to biological targets, while the methylphenyl group may improve lipophilicity and metabolic stability. Its synthetic versatility allows for further functionalization, making it valuable in drug discovery and biochemical research. The purity and well-defined structure ensure reproducibility in experimental applications. Suitable for use in small-molecule screening and structure-activity relationship (SAR) studies.

1H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-(4-methylphenyl)- structure

121405-36-5 structure

Product Name:1H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-(4-methylphenyl)-

CAS No:121405-36-5

MF:C₁₃H₁₂N₄

MW:224.26118183136

CID:3687482

PubChem ID:14244636

Update Time:2025-05-27

1H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-(4-methylphenyl)-
- 5-p-Tolyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-(4-methylphenyl)-
- 5-(4-methylphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- SCHEMBL1896766
- 121405-36-5
- 4-amino-5-p-tolyl-7h-pyrrolo[2,3-d]pyrimidine
- 5-(p-tolyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- G76617
- VXQBOTXEVAIGGF-UHFFFAOYSA-N
- Inchi： 1S/C13H12N4/c1-8-2-4-9(5-3-8)10-6-15-13-11(10)12(14)16-7-17-13/h2-7H,1H3,(H3,14,15,16,17)
- InChI Key： VXQBOTXEVAIGGF-UHFFFAOYSA-N
- SMILES： N1C=C(C2C=CC(C)=CC=2)C2=C(N)N=CN=C12

Computed Properties

Exact Mass: 224.106196400g/mol
Monoisotopic Mass: 224.106196400g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 67.6Å²

1H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-(4-methylphenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1689896-25mg	5-(p-Tolyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine	121405-36-5	98%	25mg	￥1531.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1689896-100mg	5-(p-Tolyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine	121405-36-5	98%	100mg	￥4582.00	2024-08-09